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Compound of Interest

Compound Name: Butyl acrylate

Cat. No.: B089632

Authored for Researchers, Scientists, and Drug Development Professionals

Core ldentification: CAS Number and Molecular
Formula

« CAS Number: 141-32-2[1][2][3]

e Molecular Formula: C7H1202[1][2][4]

Executive Summary

This technical guide provides an in-depth overview of butyl acrylate, a critical monomer used
extensively in the production of polymers and copolymers. This document outlines its
fundamental chemical and physical properties, detailed experimental protocols for its synthesis
and polymerization, and an examination of its metabolic pathway. The information is curated to
support researchers, scientists, and professionals in drug development and related fields by
providing a consolidated resource of technical data and methodologies.

Chemical and Physical Properties

Butyl acrylate is a colorless liquid characterized by a strong, fruity odor.[1][2] It is a flammable
substance with low solubility in water but is miscible with many organic solvents.[1][5] The
following tables summarize the key physical and chemical properties of butyl acrylate.
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Table 1: General and Physical Properties of Butyl Acrylate

Property Value

Molecular Weight 128.17 g/mol [1]
Appearance Colorless liquid[1][2]
Odor Strong, fruity[1][2]
Density 0.89 g/mL at 20°C[2]
Boiling Point 145 °C (293 °F; 418 K)[2]
Melting Point -64 °C (-83 °F; 209 K)[2]
Flash Point 39 °C (103 °F; 313 K)[2]

Autoignition Temperature

267 °C (513 °F; 540 K)[2]

Vapor Pressure

4 mmHg at 20°C[2]

Solubility in Water

0.1% (20°C)[2]

Table 2: Chemical and Safety Properties of Butyl Acrylate

Property Value
IUPAC Name Butyl prop-2-enoate[1]
Synonyms n-Butyl acrylate, Butyl ester of acrylic acid[2]

Explosive Limits

1.5% - 9.9%[2]

Inhibitor

Often contains hydroquinone or its derivatives to

prevent polymerization[2]

Experimental Protocols

Synthesis of Butyl Acrylate via Acid-Catalyzed

Esterification
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The industrial production of butyl acrylate is primarily achieved through the acid-catalyzed
esterification of acrylic acid with n-butanol.[2] Water is produced as a byproduct and is typically
removed to drive the reaction to completion.

Objective: To synthesize butyl acrylate from acrylic acid and n-butanol.
Materials:

e Acrylic Acid

e n-Butanol

o Acid catalyst (e.g., p-toluenesulfonic acid or sulfuric acid)[6]

o Polymerization inhibitor (e.g., hydroquinone)[6]

e Neutralizing agent (e.g., 8% sodium hydroxide solution)[7]

o Anhydrous sodium sulfate (for drying)

Equipment:

Round-bottom flask

« Distillation column (e.qg., Vigreux)[6]

e Condenser

o Dean-Stark trap or equivalent for water removal
e Separatory funnel

e Heating mantle

e Magnetic stirrer and stir bar

e Vacuum distillation setup

Procedure:
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e Reaction Setup: A round-bottom flask is charged with acrylic acid, an excess of n-butanol, a
catalytic amount of p-toluenesulfonic acid, and a polymerization inhibitor.[6][7] The flask is
equipped with a distillation column and a condenser set up for azeotropic removal of water.

« Esterification: The reaction mixture is heated to reflux. The water-butanol azeotrope distills
over and is collected. The organic layer from the distillate, rich in butanol, is returned to the
reaction flask.[7] The reaction progress is monitored by measuring the amount of water
collected.

» Neutralization: Upon completion of the reaction, the mixture is cooled to room temperature.
The acidic catalyst is neutralized by washing the crude product with an aqueous solution of
sodium hydroxide.[7]

 Purification: The organic layer is separated and washed with brine to remove any remaining
water-soluble impurities. The crude butyl acrylate is then dried over anhydrous sodium
sulfate.

« Distillation: The final product is purified by vacuum distillation to remove unreacted n-butanol
and other high-boiling impurities.[6]

Free-Radical Polymerization of Butyl Acrylate

Butyl acrylate is a monomer that readily undergoes free-radical polymerization to form
poly(butyl acrylate). This polymer is a key component in many adhesives, coatings, and
textiles.

Objective: To synthesize poly(butyl acrylate) via free-radical polymerization.

Materials:

Butyl acrylate monomer

Free-radical initiator (e.g., azobisisobutyronitrile - AIBN, or benzoyl peroxide - BPO)

Solvent (e.g., toluene or ethyl acetate, if performing solution polymerization)

Chain transfer agent (optional, to control molecular weight)
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» Nitrogen or Argon gas (for inert atmosphere)
Equipment:

e Schlenk flask or a three-necked round-bottom flask
e Condenser

» Heating mantle with a temperature controller

e Magnetic stirrer and stir bar

e Inert gas inlet and outlet

Procedure:

» Monomer Purification: Butyl acrylate is passed through a column of basic alumina to
remove the inhibitor.

» Reaction Setup: The reaction flask is charged with the purified butyl acrylate and solvent
(for solution polymerization). The flask is sealed and purged with an inert gas (nitrogen or
argon) for at least 30 minutes to remove oxygen, which can inhibit the polymerization.

e |nitiation: The free-radical initiator is dissolved in a small amount of the reaction solvent and
injected into the reaction flask.

o Polymerization: The reaction mixture is heated to a temperature appropriate for the chosen
initiator (e.g., 60-80 °C for AIBN). The polymerization is allowed to proceed for a set amount
of time, with continuous stirring.

o Termination: The polymerization is terminated by cooling the reaction mixture to room
temperature and exposing it to air.

« |solation and Purification: The polymer is isolated by precipitation in a non-solvent (e.g.,
methanol or hexane). The precipitated polymer is then collected by filtration and dried under
vacuum to a constant weight.
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Signaling Pathways and Workflows
Synthesis of Butyl Acrylate

The synthesis of butyl acrylate via esterification is a well-established industrial process. The
following diagram illustrates the workflow of this synthesis.
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Caption: Workflow for the synthesis of butyl acrylate.
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Metabolic Pathway of Butyl Acrylate

In biological systems, butyl acrylate is rapidly metabolized. The primary metabolic pathway
involves hydrolysis by carboxylesterases, followed by conjugation with glutathione or further
metabolism of the resulting acrylic acid.[8][9]
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Caption: Metabolic pathway of butyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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